Cas no 2309465-38-9 (2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid
• CAS No: 2309465-38-9
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 5804779
• PubChem ID: 165738981
• Update Time: 2025-10-28

2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid
• 2309465-38-9
• EN300-7428832
• 2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid

• Inchi： 1S/C14H17BrN2O3/c15-13-10(2-1-5-17-13)14(20-8-12(18)19)4-3-9-6-16-7-11(9)14/h1-2,5,9,11,16H,3-4,6-8H2,(H,18,19)
• InChI Key： FFSAUZGJYPERDJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2CNCC21)OCC(=O)O

Computed Properties

• Exact Mass: 340.04225g/mol
• Monoisotopic Mass: 340.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid

2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic Acid: A Comprehensive Overview

The compound 2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid, identified by the CAS number 2309465-38-9, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound comprises a 2-bromopyridin-3-yl group, which is attached to an octahydrocyclopenta[c]pyrrol ring system. This bicyclic structure is further linked to an ethoxyacetic acid moiety, which contributes to the compound's hydrophilic properties. The integration of these functional groups creates a molecule with versatile reactivity and selectivity, making it a valuable candidate for further exploration in drug discovery and agricultural applications.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new pharmaceutical agents. For instance, researchers have investigated its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in treating conditions like neurodegenerative diseases and cardiovascular disorders.

In the agrochemical sector, this compound has shown promise as a novel herbicide or plant growth regulator. Its ability to inhibit specific enzymes involved in plant metabolism has been explored in recent experiments, with encouraging results indicating its potential to control invasive weed species without adversely affecting crop plants.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and ring-closing metathesis. These methods ensure high yields and excellent purity, which are critical for subsequent biological evaluations.

From an environmental perspective, researchers have also assessed the biodegradability and ecotoxicity of this compound. Initial data indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not persist long-term in natural ecosystems. However, further studies are required to fully understand its environmental impact.

In conclusion, the compound 2-{[4-(2-Bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetic acid represents a compelling candidate for further research and development across multiple industries. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the pursuit of innovative solutions to pressing global challenges.